Cas no 2229620-03-3 (tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate)

Tert-butyl N-{2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1-oxopropan-2-yl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its structure features a cyclopropane-substituted triazole moiety, which enhances rigidity and metabolic stability, making it valuable for drug discovery applications. The tert-butyloxycarbonyl (Boc) protecting group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is particularly useful in peptide and small-molecule synthesis, where its stability and reactivity facilitate the construction of complex molecular architectures. Its well-defined chemical properties and compatibility with standard coupling reagents make it a reliable choice for medicinal chemistry and bioconjugation studies.
tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate structure
2229620-03-3 structure
Product Name:tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate
CAS No:2229620-03-3
MF:C14H22N4O3
MW:294.349483013153
CID:5864769
PubChem ID:165673572
Update Time:2025-05-27

tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate
    • tert-butyl N-{2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1-oxopropan-2-yl}carbamate
    • 2229620-03-3
    • EN300-1899573
    • Inchi: 1S/C14H22N4O3/c1-13(2,3)21-12(20)15-14(4,9-19)11-8-18(17-16-11)7-10-5-6-10/h8-10H,5-7H2,1-4H3,(H,15,20)
    • InChI Key: ABHBAVPTPAHBCN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)(C)C1=CN(CC2CC2)N=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 294.16919058g/mol
  • Monoisotopic Mass: 294.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.1Ų

tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate

Research Brief on tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate (CAS: 2229620-03-3)

The compound tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate (CAS: 2229620-03-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and cyclopropylmethyl functionalities, serves as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and antimicrobial agents. The structural complexity of this compound offers a versatile scaffold for further chemical modifications, making it a valuable asset in pharmaceutical research.

Recent publications highlight the synthetic pathways and optimization strategies for producing tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate with high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of its production. Additionally, computational studies have provided insights into the molecular interactions and binding affinities of this compound, suggesting its potential as a lead structure for targeting specific enzymes involved in inflammatory and infectious diseases.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, derivatives of tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate have shown inhibitory effects against bacterial proteases, with minimal cytotoxicity observed in mammalian cells. These findings underscore its potential as a candidate for further preclinical development. Moreover, the compound's stability under physiological conditions and its favorable pharmacokinetic properties have been confirmed through recent pharmacokinetic studies.

Despite these advancements, challenges remain in the scalability and cost-effectiveness of synthesizing this compound. Researchers are actively exploring greener synthetic routes and alternative reagents to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of this research into practical applications. The ongoing studies on tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate highlight its significance in the evolving landscape of medicinal chemistry and its potential to contribute to the development of novel therapeutics.

In conclusion, tert-butyl N-{2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1-oxopropan-2-yl}carbamate (CAS: 2229620-03-3) represents a promising scaffold for drug discovery. Its unique chemical properties and demonstrated biological activities make it a focal point of current research. Future studies are anticipated to further elucidate its mechanisms of action and explore its applications in treating various diseases, thereby solidifying its role in the advancement of chemical biology and pharmaceutical sciences.

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